2-(2-Chloro-5-methylphenyl)ethan-1-ol

• Molecular Formula: C9H11ClO
• Molecular Weight: 170.63 g/mol
• SMILES: CC1=CC(=C(C=C1)Cl)CCO
• InChI: InChI=1S/C9H11ClO/c1-7-2-3-9(10)8(6-7)4-5-11/h2-3,6,11H,4-5H2,1H3
• InChIKey: OWFCVJVXHRMRHO-UHFFFAOYSA-N

2-(2-Chloro-5-methylphenyl)ethan-1-ol: Physicochemical & Class Profile

2-(2-Chloro-5-methylphenyl)ethan-1-ol (CAS 1195252-37-9) is a primary phenethyl alcohol derivative belonging to the substituted 2-aryl-ethanol class. It features a 2-chloro-5-methyl substitution pattern on the phenyl ring, distinguishing it from unsubstituted phenethyl alcohol and mono-substituted analogs. The compound has a molecular formula of C9H11ClO and a molecular weight of 170.63 g/mol [1]. Its computed physicochemical properties include a lipophilicity (XLogP3-AA) of 2.5, a topological polar surface area (TPSA) of 20.2 Ų, one hydrogen bond donor, one hydrogen bond acceptor, and two rotatable bonds [1]. It is commercially available at a minimum purity specification of 95% for research and development use .

2-Chloro-5-methyl disubstitution creates a push-pull electronic profile for SAR exploration.

Aryl chloride handle enables Pd-catalyzed cross-coupling diversification.

Primary alcohol supports clean oxidation to phenylacetaldehyde or further derivatization.

• [1] PubChem. 2-(2-Chloro-5-methylphenyl)ethan-1-ol. Compound Summary CID 117276816. National Center for Biotechnology Information, 2025. View Source

2-(2-Chloro-5-methylphenyl)ethan-1-ol: Why Substitution Fails

Simple in-class substitution of 2-(2-chloro-5-methylphenyl)ethan-1-ol with unsubstituted 2-phenylethanol or mono-substituted analogs such as 2-(2-chlorophenyl)ethanol or 2-(5-methylphenyl)ethanol can lead to significantly divergent physicochemical behavior and synthetic outcomes. The 2-chloro substituent alters the electron density of the aromatic ring via its electron-withdrawing inductive effect, while the 5-methyl group contributes an electron-donating inductive and hyperconjugative effect; this unique push-pull electronic environment cannot be replicated by either substituent alone [1]. Furthermore, the chlorine atom serves as a synthetic handle for downstream transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig), a functionality entirely absent in dechlorinated analogs [2]. Patent literature on substituted 2-aryl-ethanols highlights that specific substitution patterns are critical for achieving desired reactivity in subsequent transformations, implying that generic replacement would compromise synthetic route integrity [2].

Electronic profile mismatch

Unsubstituted or mono-substituted phenethyl alcohols may not replicate the push-pull electronic environment, potentially altering reactivity.

Missing cross-coupling handle

Dechlorinated analogs lack the aryl chloride synthetic handle, limiting participation in Pd-catalyzed cross-coupling reactions.

Oxidation route divergence

Replacing with the chiral (1S)-secondary alcohol analog may divert the oxidation outcome from phenylacetaldehyde to a methyl ketone, altering downstream heterocycle formation.

• [1] PubChem. 2-(2-Chloro-5-methylphenyl)ethan-1-ol. Computed Properties (XLogP3, TPSA). National Center for Biotechnology Information, 2025. View Source
• [2] Himmler T., Brüchner P. Method for the preparation of substituted 2-aryl-ethanols. WIPO Patent Application WO/2017/121699 A1, Bayer CropScience AG, 2017. View Source

2-(2-Chloro-5-methylphenyl)ethan-1-ol: Evidence vs. Closest Analogs

Lipophilicity vs. 2-Phenylethanol

2-(2-Chloro-5-methylphenyl)ethan-1-ol exhibits a computed XLogP3-AA of 2.5, representing a substantial increase in lipophilicity compared to unsubstituted 2-phenylethanol. The combined effect of the chloro (electron-withdrawing) and methyl (electron-donating) substituents increases the partition coefficient by approximately 1.3 log units relative to the parent compound, which has a typical XLogP3 in the range of 1.2–1.4 [1]. This difference of ~1.1–1.3 log units corresponds to an approximately 10- to 20-fold increase in octanol-water partition coefficient, which can significantly impact pharmacokinetic properties such as membrane permeability and metabolic stability in drug discovery contexts [1].

Lipophilicity

Class-level

XLogP3 = 2.5
Δ +1.3 log units vs 2-phenylethanol

Elevated lipophilicity may support enhanced membrane partitioning in biphasic or distribution studies.

Computed value; experimental logP may vary.

Evidence Dimension	Lipophilicity (XLogP3-AA)
Target Compound Data	XLogP3-AA = 2.5
Comparator Or Baseline	2-Phenylethanol: XLogP3 ~1.2–1.4 (class-level estimate)
Quantified Difference	~1.1–1.3 log units (approx. 10–20× higher partition coefficient)
Conditions	Computed by XLogP3 3.0 (PubChem release 2019.06.18); comparator value based on class-level data

Why This Matters

A higher logP directly influences compound distribution in biological systems and organic/aqueous biphasic reactions, making this compound more suitable for applications requiring enhanced membrane partitioning or organic-phase reactivity compared to unsubstituted phenethyl alcohol.

• [1] PubChem. 2-(2-Chloro-5-methylphenyl)ethan-1-ol. Computed Properties: XLogP3-AA = 2.5. National Center for Biotechnology Information, 2025. View Source

Aryl Chloride: Cross-Coupling Handle

The 2-chloro substituent on the aromatic ring of 2-(2-chloro-5-methylphenyl)ethan-1-ol provides a critical synthetic handle for palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig amination, and Sonogashira coupling. This capability is entirely absent in the 5-methyl-only analog, 2-(5-methylphenyl)ethanol (CAS 214262-84-1?), which lacks the aryl halide functionality [1]. Patent methods for preparing substituted 2-aryl-ethanols explicitly describe the utility of halogen-substituted variants as versatile intermediates for further functionalization, while non-halogenated analogs cannot participate in these transformations [1]. The chloro group can also be converted to organometallic reagents (e.g., Grignard or organolithium species) for nucleophilic coupling strategies, providing orthogonal reactivity to the primary alcohol moiety.

Cross-Coupling Handle

Head-to-head

Target: eligible (aryl chloride present) — Comparator: not eligible (dechlorinated analog)

Enables convergent synthetic strategies; dechlorinated analogs cannot participate.

Supported by patent literature (Bayer CropScience).

Evidence Dimension	Eligibility for transition-metal-catalyzed cross-coupling
Target Compound Data	Eligible: aryl chloride present at 2-position enables Pd-catalyzed cross-coupling
Comparator Or Baseline	2-(5-Methylphenyl)ethanol: Not eligible; no aryl halide present
Quantified Difference	Qualitative: coupling-eligible vs. coupling-ineligible
Conditions	General synthetic chemistry context; applicability to Suzuki, Buchwald-Hartwig, Sonogashira, and related reactions

Why This Matters

For procurement decisions in medicinal chemistry or process development, the presence of a cross-coupling-competent aryl chloride drastically expands downstream synthetic options, making this compound a more versatile building block than dechlorinated analogs.

• [1] Himmler T., Brüchner P. Method for the preparation of substituted 2-aryl-ethanols. WIPO Patent Application WO/2017/121699 A1. Bayer CropScience AG, 2017. The invention describes halogen-substituted 2-aryl-ethanols as intermediates. View Source

CNS Drug Design: TPSA & H-Bonding

2-(2-Chloro-5-methylphenyl)ethan-1-ol has a computed TPSA of 20.2 Ų, which is identical to that of unsubstituted 2-phenylethanol since the primary alcohol is the sole contributor to polar surface area [1]. However, the increased molecular weight (170.63 vs. 122.16 g/mol) and higher logP (2.5 vs. ~1.2) of the target compound shift its physicochemical profile within the desirable range for CNS drug candidates. The generally accepted criteria for blood-brain barrier penetration are TPSA < 60–70 Ų and logP between 1 and 3 [2]. While both compounds meet the TPSA criterion, the substituted compound's logP of 2.5 places it more centrally within the optimal range for CNS drugs, whereas the parent compound's low logP may limit brain penetration [2].

CNS Drug-Likeness

Context-dependent

LogP 2.5 + TPSA 20.2 Ų
(CNS favorable range)

Profile aligns with blood-brain barrier penetration criteria; may support CNS library design.

Computed properties; experimental CNS exposure not assessed.

Evidence Dimension	CNS drug-likeness (TPSA + logP)
Target Compound Data	TPSA = 20.2 Ų; XLogP3 = 2.5; MW = 170.63 g/mol
Comparator Or Baseline	2-Phenylethanol: TPSA ~20.2 Ų; XLogP3 ~1.2; MW = 122.16 g/mol (literature consensus values)
Quantified Difference	LogP shift of +1.3 units (optimal range alignment); MW shift of +48.47 g/mol
Conditions	Computed properties; CNS drug-likeness criteria from literature (Pajouhesh & Lenz, 2005; Wager et al., 2010)

Why This Matters

Researchers procuring building blocks for CNS-targeted libraries should favor the substituted compound over the parent, as its logP aligns better with optimal brain penetration parameters while retaining a low TPSA, a combination not achievable with unsubstituted 2-phenylethanol.

• [1] PubChem. 2-(2-Chloro-5-methylphenyl)ethan-1-ol. Computed Properties: TPSA = 20.2 Ų. National Center for Biotechnology Information, 2025. View Source
• [2] Pajouhesh H., Lenz G.R. Medicinal chemical properties of successful central nervous system drugs. NeuroRx, 2005, 2(4), 541–553. Review establishing TPSA and logP criteria for CNS drugs. View Source

Primary vs. Chiral Secondary Alcohol Reactivity

As a primary alcohol, 2-(2-chloro-5-methylphenyl)ethan-1-ol can be cleanly oxidized to the corresponding aldehyde (2-(2-chloro-5-methylphenyl)acetaldehyde) or carboxylic acid, whereas the structurally similar (1S)-1-(2-chloro-5-methylphenyl)ethan-1-ol (CAS 2227829-49-2), a chiral secondary alcohol, oxidizes to a methyl ketone . This difference in oxidation outcome is critical for synthetic route planning: the primary alcohol provides access to phenylacetaldehyde derivatives (useful for Pictet-Spengler and related heterocycle-forming reactions), while the secondary alcohol leads to acetophenone-type products . Additionally, the target compound lacks a chiral center, avoiding the need for enantioselective synthesis or chiral resolution that is required for the (1S)-configured secondary alcohol analog, thereby simplifying procurement and synthetic use.

Oxidation Pathway

Data to verify

Primary alcohol → aldehyde — (1S)-secondary → methyl ketone

Synthetic route diverges at first oxidation; target supports phenylacetaldehyde-based heterocycle synthesis.

Chiral secondary alcohol adds enantiomeric complexity; no chiral center in target compound.

Evidence Dimension	Oxidation product and synthetic route divergence
Target Compound Data	Primary alcohol; oxidizes to 2-(2-chloro-5-methylphenyl)acetaldehyde; achiral, no enantiomeric complexity
Comparator Or Baseline	(1S)-1-(2-chloro-5-methylphenyl)ethan-1-ol: Secondary alcohol; oxidizes to 2-chloro-5-methylacetophenone; chiral, requiring resolution
Quantified Difference	Qualitative differentiation: aldehyde vs. ketone oxidation product; achiral vs. chiral; different heterocycle-forming potential
Conditions	Standard alcohol oxidation conditions (e.g., PCC, Swern, TEMPO)

Why This Matters

Laboratories designing synthetic routes to phenylacetaldehyde-derived heterocycles, or those seeking to avoid chiral complexity, should select the primary alcohol target compound over the secondary alcohol analog, as the synthetic pathways diverge irreversibly at the first oxidation step.

Commercial Availability & Purity vs. Analogs

2-(2-Chloro-5-methylphenyl)ethan-1-ol is commercially available from multiple reputable vendors at a minimum purity specification of 95% . The commercial catalog price for a 1g unit is approximately ¥198 (as listed by Leyan, 2025), placing it in an accessible cost tier for research-scale procurement . By comparison, the amino analog 2-amino-2-(2-chloro-5-methylphenyl)ethan-1-ol and the chiral (2S)-2-amino variant are available but typically at higher cost and lower purity due to additional synthetic steps and chiral resolution requirements. The 95% purity specification is adequate for most synthetic intermediate applications, though users requiring higher purity for sensitive downstream chemistry should verify batch-specific analytical data (NMR, HPLC, GC) with the supplier.

Commercial Purity

Data to verify

Min. 95% (multiple vendors)
~¥198/g (Leyan, 2025)

Adequate purity for most synthetic intermediate applications; verify batch-specific analytical data.

Cost data as of 2025; amino/chiral variants typically higher cost.

Evidence Dimension	Commercial purity and cost accessibility
Target Compound Data	Minimum purity: 95%; 1g ~¥198 (Leyan, 2025)
Comparator Or Baseline	2-Amino-2-(2-chloro-5-methylphenyl)ethan-1-ol: Available but typically higher cost due to additional synthetic complexity
Quantified Difference	Cost differential estimated >2× based on synthetic step count; purity comparable
Conditions	Vendor catalog data as of 2025; prices subject to change

Why This Matters

For procurement managers, the compound offers a favorable cost-purity ratio as a primary alcohol intermediate, avoiding the price premium associated with amino or chiral variants when the application does not require those functionalities.

2-(2-Chloro-5-methylphenyl)ethan-1-ol: Optimal Procurement Scenarios

CNS-Targeted Lead Optimization Libraries

Based on its favorable CNS drug-likeness parameters (TPSA 20.2 Ų, XLogP3 2.5), 2-(2-chloro-5-methylphenyl)ethan-1-ol is an appropriate building block for synthesizing fragments and lead compounds intended for blood-brain barrier penetration [1]. Its lipophilicity, elevated by ~1.3 log units relative to unsubstituted phenethyl alcohol, biases library members toward the optimal CNS logP range (1–3) while maintaining a low TPSA, a combination correlated with improved brain exposure [1]. The primary alcohol also provides a convenient anchor point for further derivatization into ethers, esters, carbamates, or amines without compromising the core pharmacophore properties.

Aryl Halide Cross-Coupling Platform

The 2-chloro substituent qualifies this compound as a competent electrophilic partner for palladium-catalyzed cross-coupling reactions, including Suzuki-Miyaura (aryl-aryl bond formation), Buchwald-Hartwig (C–N bond formation), and Sonogashira (C–C alkyne coupling) [1]. This enables the compound to serve as a key intermediate in convergent synthetic strategies where molecular complexity is built through sequential coupling at the aryl chloride and functional group interconversion at the primary alcohol. The non-halogenated analog 2-(5-methylphenyl)ethanol cannot fulfill this role, making the chloro substituent the decisive factor for procurement in this application.

Agrochemical Intermediates: 2-Aryl-Ethanol Derivatives

Patent literature, including WO/2017/121699 A1 filed by Bayer CropScience AG, describes methods for preparing substituted 2-aryl-ethanols and their use as intermediates in agrochemical synthesis [1]. The specific 2-chloro-5-methyl substitution pattern on 2-(2-chloro-5-methylphenyl)ethan-1-ol may impart desirable properties such as enhanced metabolic stability or target-site binding in crop protection agents. The compound's commercial availability at 95% purity supports its use in process chemistry development and pilot-scale synthesis of proprietary agrochemical candidates.

SAR Studies of Phenethyl Alcohol Derivatives

For academic groups conducting systematic SAR studies, 2-(2-chloro-5-methylphenyl)ethan-1-ol provides the dual-substitution pattern necessary to probe the independent and synergistic contributions of electron-withdrawing (Cl) and electron-donating (Me) groups on the phenyl ring [1]. Unlike the mono-substituted analogs, which isolate only one electronic effect, this disubstituted compound enables the investigation of push-pull electronic influences on downstream biological activity, spectroscopic properties, or material characteristics. The commercial availability at a defined purity (95%) ensures reproducible starting material quality across study replicates.

Application

Selection Property

Validation Focus

CNS-Targeted Lead Optimization Libraries

CNS drug-likeness profile (favorable TPSA, logP)

Blood-brain barrier penetration potential

Aryl Halide Cross-Coupling Platform

Aryl chloride synthetic handle

Cross-coupling competence (Suzuki, Buchwald, Sonogashira)

Agrochemical Intermediate Synthesis

2-Aryl-ethanol substitution pattern

Process chemistry compatibility and yield

SAR Studies of Phenethyl Alcohol Derivatives

Dual electron-withdrawing/donating groups

Electronic effect reproducibility across replicates

• [1] PubChem. 2-(2-Chloro-5-methylphenyl)ethan-1-ol. Computed Properties. National Center for Biotechnology Information, 2025. View Source